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Compound of Interest

Compound Name: lodobenzene-d5

Cat. No.: B1590370

An In-depth Technical Guide to the Safety and Handling of lodobenzene-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for lodobenzene-d5
(CeDsl), a deuterated analogue of iodobenzene. While the substitution of hydrogen with
deuterium is key to its utility in research, the fundamental safety and handling precautions are
dictated by the properties of the parent iodobenzene molecule. This document outlines the
known hazards, proper handling procedures, and emergency responses to ensure the safe and
effective use of this compound in a laboratory setting.

Compound Profile and Identification

lodobenzene-d5 is a stable, non-radioactive isotopically labeled compound used extensively in
organic synthesis, drug metabolism studies, and as an internal standard for quantitative
analysis by NMR or mass spectrometry.[1] Its chemical and physical properties are very similar
to those of its non-deuterated counterpatrt.

Table 1: Chemical and Physical Properties of lodobenzene-d5
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Property Value Reference
Chemical Formula CeDsl [21[3114]
CAS Number 7379-67-1 [2]
Molecular Weight 209.04 g/mol

Physical State Liquid

Appearance Colorless to yellow liquid
Melting Point -29 °C (-20 °F)

Boiling Point 188 °C (370 °F)

Density 1.823 -1.868 g/mL at 25 °C
Flash Point 74 - 77 °C (165 - 171 °F) -

closed cup

Water Solubility

0.34 g/Lat 30 °C

log Pow (Octanol/Water)

3.25

Hazard Identification and Classification

lodobenzene-d5 is classified as a hazardous substance. The primary hazards are associated

with its combustibility, acute oral toxicity, and potential for serious eye irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Data derived from Safety Data Sheets for lodobenzene-d5 and its unlabeled analogue.
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Potential Health Effects:

Ingestion: Harmful if swallowed. Animal experiments with the non-deuterated compound
suggest that ingestion may cause serious health damage.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation. Vapors
may cause drowsiness and dizziness.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation. The
liquid can degrease the skin, leading to non-allergic contact dermatitis.

Eye Contact: Causes serious eye irritation and potential damage.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the chemical and isotopic integrity of

lodobenzene-d5 while ensuring personnel safety.

Handling Procedures

Ventilation: Always handle lodobenzene-d5 in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.
Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as it is a combustible liquid. No smoking in the handling area.

Hygroscopicity and Isotopic Exchange: Deuterated compounds can be susceptible to
moisture absorption, which can lead to isotopic dilution through hydrogen-deuterium (H-D)
exchange. Handle under a dry, inert atmosphere (e.g., nitrogen or argon) where isotopic
purity is critical.

Storage Conditions

Container: Keep the container tightly sealed and store in the original packaging.
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Location: Store in a cool, dry, and well-ventilated place.

Light Sensitivity: The compound may discolor on exposure to light. Store in a light-protecting
container, such as an amber vial.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and magnesium.
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Safe Handling Workflow for lodobenzene-d5
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Caption: A logical workflow for the safe handling of lodobenzene-d5.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The specific type of equipment
should be selected based on the concentration and quantity of the substance being handled at
the specific workplace.

Hazard Mitigation with PPE

Identified Hazards

. Eye Contact
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Accidental Spills
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Impervious Clothing

Click to download full resolution via product page
Caption: Required PPE to mitigate the hazards of lodobenzene-d5.
o Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected before use and disposed of properly after handling.

» Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge. All handling should ideally occur within a fume
hood to minimize inhalation risk.
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First Aid Measures

In case of exposure, immediate action is required.

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

) Move the person to fresh air. If not breathing,
Inhalation ] o o o
give artificial respiration. Consult a physician.

Immediately wash off with soap and plenty of
Skin Contact water for at least 15 minutes. Consult a

physician if irritation persists.

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under
Eye Contact the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and seek

immediate medical attention.

Accidental Release and Firefighting Measures
Spill and Leak Procedures

o Personal Precautions: Evacuate personnel. Ensure adequate ventilation and remove all
sources of ignition. Wear appropriate PPE.

e Environmental Precautions: Prevent the spillage from entering drains or waterways.

o Containment and Cleanup: Contain the spill. Soak up with an inert absorbent material such
as sand, earth, or vermiculite. Collect the material in a suitable, closed container for disposal
as hazardous waste.
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Firefighting
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Media: Do not use a direct water jet.

e Specific Hazards: Hazardous decomposition products can form under fire conditions,
including carbon oxides and hydrogen iodide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

All waste, including contaminated absorbent materials and empty containers, must be handled
as hazardous waste. Dispose of surplus and non-recyclable solutions through a licensed
disposal company, in accordance with all local, state, and federal regulations. Do not mix with
other waste.

Experimental Protocols: Safety Best Practices

While specific experimental protocols are beyond the scope of this guide, the following safety
principles should be applied when using lodobenzene-d5 in common applications.

Use as an Internal Standard (NMR, MS)

e Preparation: When preparing stock solutions or spiking samples, perform all weighing and
dilutions within a fume hood.

e Handling: Use clean, dry glassware to prevent contamination and H-D exchange.

e Solvents: Use high-purity deuterated solvents appropriate for the analysis to maintain the
isotopic integrity of the sample.

Use in Cross-Coupling Reactions (e.g., Suzuki, Ullmann)

lodobenzene-d5 can be used in palladium-catalyzed reactions like the Suzuki coupling and
copper-catalyzed Ullmann reactions. These reactions often involve other hazardous materials
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and specific safety considerations.

o Inert Atmosphere: These reactions are often air- and moisture-sensitive. Handling reagents
and setting up the reaction under an inert atmosphere (e.g., using a Schlenk line or
glovebox) is common practice. This also aligns with the best practice of protecting the
deuterated compound from atmospheric moisture.

o Reagents: Be aware of the hazards of all other reagents, including catalysts (e.g., palladium
compounds), bases (e.g., potassium carbonate, cesium carbonate), and solvents (e.g.,
dioxane, DMF), and consult their respective SDS.

o Temperature: Reactions may require heating. Use appropriate heating equipment (e.g., oll
bath with a temperature controller) and ensure the setup is secure. Do not heat sealed
vessels unless they are specifically designed for pressure.

o Work-up: The reaction work-up often involves quenching and extraction with organic
solvents. Perform these steps in a fume hood and be aware of potential pressure buildup.

By adhering to the precautions outlined in this guide, researchers can safely handle
lodobenzene-d5, minimizing risks to themselves and the environment while preserving the
quality and integrity of this valuable research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590370#safety-and-handling-precautions-for-
iodobenzene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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